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Compound of Interest

3-(Piperidin-1-
Compound Name: ) )
ylmethyl)phenylboronic acid

Cat. No.: B1393408

An In-depth Technical Guide to the Safe Handling of 3-(Piperidin-1-ylmethyl)phenylboronic
acid

Introduction: The Duality of a Privileged Scaffold

3-(Piperidin-1-ylmethyl)phenylboronic acid (Molecular Formula: C12H1sBNO2z, Molecular
Weight: 219.09 g/mol ) is a bifunctional organoboron compound of significant interest to
researchers in medicinal chemistry and drug development.[1] It incorporates two key structural
motifs: the arylboronic acid, a cornerstone of modern synthetic chemistry renowned for its role
in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, and the
piperidine ring, one of the most prevalent heterocyclic scaffolds found in clinically approved
pharmaceuticals.[2][3][4] This unique combination makes it a valuable building block for
synthesizing complex molecules with potential therapeutic applications, particularly targeting
the central nervous system (CNS), cancer, and infectious diseases.[5][6]

However, the very reactivity that makes this compound a powerful synthetic tool also
necessitates a thorough understanding of its potential hazards. While boronic acids are
generally more stable and easier to handle than many other organometallic reagents, they are
not benign.[2][7] Recent studies have also highlighted that some arylboronic acids may be
weakly mutagenic, demanding their consideration as potential genotoxic impurities (PGIs) in
active pharmaceutical ingredients (APIs).[8] This guide, intended for laboratory researchers
and drug development professionals, provides a comprehensive overview of the safety
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protocols, handling procedures, and risk mitigation strategies essential for working with 3-
(Piperidin-1-ylmethyl)phenylboronic acid and related compounds.

Hazard Identification and Classification

While a specific, comprehensive safety data sheet (SDS) for 3-(Piperidin-1-
ylmethyl)phenylboronic acid is not universally available, its hazard profile can be reliably
inferred from data on structurally related arylboronic acids.[9][10][11] The primary hazards are
associated with its irritant properties and the potential for respiratory sensitization upon
inhalation of its dust.
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Hazard Category

Classification & Precautionary Statements

GHS Pictogram

Signal Word

Warning

Hazard Statements

H315: Causes skin irritation.[11] H319: Causes
serious eye irritation.[11] H335: May cause
respiratory irritation.[11] H302: Harmful if
swallowed.[12][13]

Precautionary Statements (Prevention)

P261: Avoid breathing dust.[10][13] P264: Wash
skin thoroughly after handling.[12][14] P270: Do
not eat, drink or smoke when using this product.
[13][15] P271: Use only outdoors or in a well-
ventilated area.[11][14] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[10][11]

Precautionary Statements (Response)

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water.[10][14] P305 + P351 + P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[10]
[11] P304 + P340: IF INHALED: Remove person
to fresh air and keep comfortable for breathing.
[11][16] P312: Call a POISON CENTER or

doctor/physician if you feel unwell.[16]

Precautionary Statements (Storage)

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[15] P405: Store
locked up.[15][17]

Precautionary Statements (Disposal)

P501: Dispose of contents/container to an

approved waste disposal plant.[12][17]
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Risk Assessment and Mitigation: A Multi-Layered
Approach

A robust safety protocol relies on a hierarchy of controls, prioritizing the elimination or
substitution of hazards where possible, followed by engineering controls, administrative
controls, and finally, personal protective equipment (PPE).

Risk Mitigation Hierarchy
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Risk Mitigation Hierarchy for Handling Boronic Acids.

Engineering Controls

The primary line of defense is to physically separate the researcher from the hazard.
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» Ventilation: All handling of solid 3-(Piperidin-1-yIlmethyl)phenylboronic acid that could
generate dust must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[16][18] This minimizes the risk of respiratory tract irritation from inhaled
particles.[19]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[9][18] Their locations should be clearly marked and
unobstructed.

Personal Protective Equipment (PPE)

PPE is the final barrier between the user and the chemical and is mandatory even when using
engineering controls.[19][20]
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PPE Category

Specification

Causality and Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 standard.
A full-face shield is
recommended for splash
hazards.[19][20]

Protects eyes from irritation or
serious damage caused by
airborne dust particles or

accidental splashes.[20]

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile).[18]
[20]

Prevents direct skin contact,
which can cause irritation.[9]
Gloves should be inspected
before use and changed
immediately upon

contamination.[20]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long
pants and closed-toe shoes.
[19](20]

Protects skin on the body and
limbs from accidental spills and
contact with contaminated

surfaces.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
outside of a fume hood or
when dust generation is
unavoidable.[19][20]

Minimizes the risk of inhaling
fine particles, which can lead

to respiratory tract irritation.[19]

Experimental Protocols: Step-by-Step Safe Handling

Adherence to a strict, validated protocol is crucial for ensuring safety and experimental

reproducibility.

1. Preparation
- Verify fume hood function

- Check eyewash/shower
- Clear workspace

- Goggles/Face Shield

2. Don PPE 3. Handling
- Transfer in hood
- Use spatula to avoid dust

- Keep container closed

- Nitrile Gloves
- Lab Coat

- Decontaminate workspace

- Wash hands thoroughly

5. Disposal
- Segregate waste
- Label as 'Hazardous'
- Store in designated area

4. Post-Handling

- Doff PPE correctly
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Workflow for the Safe Handling of Solid Boronic Acids.

Step-by-Step Handling Procedure

o Preparation: Before handling the compound, ensure the chemical fume hood is operational
and the sash is at the appropriate height. Confirm that a safety shower and eyewash station
are accessible.[20] The work area should be clean and free of clutter.

e Donning PPE: Put on all required personal protective equipment as outlined in the table
above before handling the chemical.

e Weighing and Transfer:

o Keep the container of 3-(Piperidin-1-ylmethyl)phenylboronic acid tightly closed when
not in use.[20]

o Conduct all transfers within the fume hood.

o Use appropriate tools, such as a spatula, to handle the solid. Avoid scooping or pouring in
a manner that generates dust.[20]

e Post-Handling:
o Clean the work area and any equipment used to remove any residual chemical.
o Doff PPE in the correct order to avoid self-contamination.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[20]

Storage and Stability

o General Storage: Store the compound in a tightly sealed container in a cool, dry, and well-
ventilated place, away from incompatible materials.[12] Some suppliers recommend
refrigeration.[10]

¢ Inert Atmosphere: Boronic acids can be sensitive to air and moisture, which can lead to
degradation.[12] For long-term storage or to maintain high purity, storing under an inert
atmosphere such as nitrogen is recommended.[9][10]
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e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[12]

Emergency and First-Aid Procedures

Prompt and correct first aid is essential in the event of accidental exposure.[21]

Exposure Route

First-Aid Protocol

Inhalation

Move the affected person to fresh air
immediately.[17] If breathing is difficult,
administer oxygen. If symptoms like coughing or
shortness of breath persist, seek medical
attention.[10][21]

Skin Contact

Remove contaminated clothing immediately.[17]
Wash the exposed area thoroughly with soap
and plenty of water for at least 15 minutes.[9]
[22] Seek medical attention if irritation develops

or persists.[21]

Eye Contact

Immediately rinse eyes with copious amounts of
clean water for at least 15 minutes, holding the
eyelids open to ensure full flushing.[9][22] Seek

immediate medical evaluation.[21]

Ingestion

Do NOT induce vomiting.[9][17] If the person is
conscious, rinse their mouth with water.[12]

Seek emergency medical care immediately.[22]

Spill Response Protocol

In the event of a small spill:

o Evacuate: Evacuate all non-essential personnel from the immediate area.[18]

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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o Contain: Use an inert absorbent material (e.g., sand, vermiculite) to cover and contain the
spill.[18] Crucially, perform this step gently to avoid raising dust.

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[18]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.[18][23]

Disposal Considerations

All waste generated from the use of 3-(Piperidin-1-yImethyl)phenylboronic acid, including
contaminated PPE, empty containers, and spill cleanup materials, must be treated as
hazardous waste.[18][23]

e Segregation: Use separate, clearly labeled, and sealable containers for waste.[23]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name.[23]

o Disposal: Follow all institutional, local, state, and federal regulations for the disposal of
hazardous chemical waste.[17] Under no circumstances should this chemical or its
containers be disposed of in regular trash or down the drain.[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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